Cas no 104893-53-0 (2-Pyrazinecarboxamide,3-ethyl-)

2-Pyrazinecarboxamide,3-ethyl- structure
104893-53-0 structure
Product Name:2-Pyrazinecarboxamide,3-ethyl-
CAS No:104893-53-0
MF:C7H9N3O
MW:151.165860891342
CID:126526
PubChem ID:13883471
Update Time:2025-04-18

2-Pyrazinecarboxamide,3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxamide,3-ethyl-
    • Pyrazinecarboxamide,3-ethyl- (9CI)
    • 104893-53-0
    • Pyrazinecarboxamide,3-ethyl-(9ci)
    • SCHEMBL3461163
    • 3-ethylpyrazine-2-carboxamide
    • Inchi: 1S/C7H9N3O/c1-2-5-6(7(8)11)10-4-3-9-5/h3-4H,2H2,1H3,(H2,8,11)
    • InChI Key: RMPQHYUEGIDFHG-UHFFFAOYSA-N
    • SMILES: O=C(C1C(CC)=NC=CN=1)N

Computed Properties

  • Exact Mass: 151.07467
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • PSA: 68.87
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